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Cat. No.: B1495793

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl-ACTH (3-24) is a synthetic peptide fragment derived from Adrenocorticotropic hormone
(ACTH).[1] ACTH is a crucial component of the hypothalamic-pituitary-adrenal (HPA) axis,
primarily responsible for stimulating the adrenal cortex to release glucocorticoids.[2][3] The
acetylated (3-24) fragment is a biologically active peptide that acts as an agonist at the
melanocortin-1 receptor (MC1R).[4][5] This document provides detailed protocols for the
preparation of Acetyl-ACTH (3-24) stock solutions and its application in a cell-based
proliferation assay.

Physicochemical and Handling Information

Proper handling and storage of Acetyl-ACTH (3-24) are critical to maintaining its stability and
biological activity. The lyophilized powder and reconstituted solutions have specific storage
requirements.

Table 1: Quantitative Data for Acetyl-ACTH (3-24)
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Parameter Value Reference
Molecular Formula C126H198N38028S [6]
Molecular Weight 2725.22 g/mol 416171
Appearance Lyophilized white powder [8]
Solubility
Recommended for initial
Water o [819]
reconstitution

Sparingly soluble (1-10

DMSO [10]
mg/mL)
Sparingly soluble (1-10

PBS (pH 7.2) patingy ( [10]
mg/mL)

Storage (Lyophilized) -20°C (stable for = 4 years) [LO][11][12]

) -80°C (long-term); 2-7 days at
Storage (Solution) [8][11]
4°C (short-term)

Note: For long-term storage of solutions, the addition of a carrier protein like 0.1% Bovine
Serum Albumin (BSA) or Human Serum Albumin (HSA) is recommended to prevent peptide
loss due to adsorption to the vial surface. Avoid repeated freeze-thaw cycles.[8]

Protocol: Preparation of Stock Solutions

This protocol details the steps to reconstitute lyophilized Acetyl-ACTH (3-24) to create a high-
concentration stock solution, which can be further diluted for experimental use.

Materials
o Acetyl-ACTH (3-24) lyophilized powder

 Sterile, nuclease-free water or sterile PBS (pH 7.2)

» Sterile, low-protein-binding polypropylene microcentrifuge tubes

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/CASEN_1815617-99-2.htm
https://www.medchemexpress.com/acetyl-acth-3-24-human-bovine-rat.html
https://www.chemicalbook.com/CASEN_1815617-99-2.htm
https://www.chembk.com/en/chem/1815617-99-2
https://www.mybiosource.com/acth-synthetic-protein/adrenocorticotropic-hormone/142672
https://www.mybiosource.com/acth-synthetic-protein/adrenocorticotropic-hormone/142672
https://aapep.bocsci.com/product/acetyl-acth-2-24-human-bovine-rat-cas-1815617-98-1-60702.html
https://www.caymanchem.com/product/41464/acth-3-24-human-mouse-rat-porcine-bovine-ovine-trifluoroacetate-salt
https://www.caymanchem.com/product/41464/acth-3-24-human-mouse-rat-porcine-bovine-ovine-trifluoroacetate-salt
https://www.caymanchem.com/product/41464/acth-3-24-human-mouse-rat-porcine-bovine-ovine-trifluoroacetate-salt
https://gentaur.com/products/12717279-acth-3-24-human-bovine-mouse-ovine-porcine-rabbit-rat
https://www.elabscience.com/p/acth-3-24-human--e-pp-0598
https://www.mybiosource.com/acth-synthetic-protein/adrenocorticotropic-hormone/142672
https://gentaur.com/products/12717279-acth-3-24-human-bovine-mouse-ovine-porcine-rabbit-rat
https://www.mybiosource.com/acth-synthetic-protein/adrenocorticotropic-hormone/142672
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1495793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Calibrated micropipettes and sterile tips

e \ortex mixer

Protocol Steps

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial.

» Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.
» Reconstitution:
o Carefully open the vial.

o To prepare a 1 mM stock solution, add the appropriate volume of sterile water or PBS. For
example, for 1 mg of peptide (MW = 2725.22), add 367 uL of solvent.

» Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration
(mol/L))

o Itis generally recommended to reconstitute lyophilized ACTH peptides in sterile water to a
concentration of at least 100 pug/mL.[8]

o Solubilization: Gently vortex the vial to ensure the peptide is fully dissolved. If necessary,
sonicate briefly in a water bath. Visually inspect the solution to ensure no particulates are
present.

» Aliquoting and Storage:

o Aliquot the stock solution into sterile, low-protein-binding polypropylene tubes. Aliquoting
in small volumes appropriate for single-use experiments is crucial to avoid repeated
freeze-thaw cycles which can degrade the peptide.[8]

o For long-term storage, store the aliquots at -80°C.[11]

o For short-term use (2-7 days), aliquots can be stored at 4°C.[8]
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Stock Solution Workflow
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Caption: Workflow for Acetyl-ACTH (3-24) Stock Solution Preparation.
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Application Protocol: Cell Proliferation (MTT) Assay

This protocol describes how to use the Acetyl-ACTH (3-24) stock solution to investigate its
effect on the proliferation of a relevant cell line (e.g., adrenal cells or melanoma cells
expressing MC1R).

Materials

e Cultured cells in appropriate growth medium

o 96-well cell culture plates

o Acetyl-ACTH (3-24) stock solution (prepared as in Section 3.0)
» Serum-free cell culture medium for dilutions

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e DMSO (Dimethyl sulfoxide)

» Plate reader capable of measuring absorbance at 570 nm

Experimental Protocol

o Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in
100 pL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO: to allow for
cell attachment.

e Preparation of Working Solutions:
o Thaw an aliquot of the Acetyl-ACTH (3-24) stock solution.

o Prepare a series of dilutions from the stock solution using serum-free medium to achieve
the desired final concentrations for the assay (e.g., ranging from 1 nM to 10 pM).

e Cell Treatment:

o Remove the growth medium from the wells.
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o Add 100 pL of the prepared Acetyl-ACTH (3-24) working solutions to the respective wells.
Include a "vehicle control" group treated with serum-free medium only.

o Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and
5% COa.

e MTT Assay:
o After the incubation period, add 10 pL of MTT solution (5 mg/mL) to each well.

o Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple
formazan crystals.

e Formazan Solubilization:
o Carefully remove the medium containing MTT from each well.
o Add 100 pL of DMSO to each well to dissolve the formazan crystals.
o Gently shake the plate for 10 minutes to ensure complete dissolution.

o Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
The absorbance is directly proportional to the number of viable cells.

Signaling Pathway

ACTH and its fragments typically exert their effects by binding to melanocortin receptors
(MCRs), which are G-protein coupled receptors (GPCRs).[2] The binding of Acetyl-ACTH (3-
24) to MC1R activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP
(cAMP).[2][13] Elevated intracellular cAMP levels activate Protein Kinase A (PKA), which then
phosphorylates downstream target proteins, leading to a cellular response such as
steroidogenesis or proliferation.[13]
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Acetyl-ACTH (3-24) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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